7-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethoxy)-2-methyl-3-phenyl-4H-chromen-4-one

• IUPAC Name: 7-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethoxy]-2-methyl-3-phenylchromen-4-one
• InChI: InChI=1S/C28H27FN2O3/c1-20-27(21-5-3-2-4-6-21)28(32)25-12-11-24(19-26(25)34-20)33-18-17-30-13-15-31(16-14-30)23-9-7-22(29)8-10-23/h2-12,19H,13-18H2,1H3
• InChI Key: UVKAZCDDRULKBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCCN3CCN(CC3)C4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C28H27FN2O3
• Molecular Weight: 458.5 g/mol

Description

This compound is a derivative of chromen-4-one, which is a type of heterocyclic compound. It has a piperazine ring, which is a common feature in many pharmaceutical drugs. The presence of the fluorophenyl group might suggest that this compound could have interesting biological activities, as fluorine is often used in drug design to modify the properties of the compound.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

This compound, due to its structural complexity, has been a subject of research mainly in the synthesis and exploration of its potential therapeutic applications. Researchers have synthesized various derivatives and analogs to evaluate their biological activities, particularly focusing on their anti-proliferative, antimicrobial, and potential antipsychotic effects.

Anti-proliferative Activity

One of the significant areas of research involving this compound is its anti-proliferative activity against cancer cell lines. A study demonstrated the synthesis of substituted 2-amino-7-((6-(4-(2-hydroxyethyl) piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles, which were evaluated against human breast cancer cell lines (MCF-7) and showed promising anti-proliferative activities (Parveen et al., 2017). This indicates the potential of this compound's derivatives in cancer therapy.

Antimicrobial Activity

Another research direction is the antimicrobial properties of derivatives of this compound. Studies have synthesized novel derivatives and evaluated them for in vitro antimicrobial activity, showing significant antibacterial and antifungal activity against various microorganisms (Bektaş et al., 2007; Mandala et al., 2013). This suggests the compound's potential utility in developing new antimicrobial agents.

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical, chemical, and biological properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve detailed synthesis and characterization studies, investigation of its biological activity, and assessment of its safety profile. Such studies could provide valuable information for the development of new drugs.